Cas no 1550424-70-8 (4-methyl-1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-methyl-1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic acid
• CAS No: 1550424-70-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6564076
• PubChem ID: 113310374
• Update Time: 2025-06-26

4-methyl-1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic acid
• 1550424-70-8
• EN300-15631001
• 4-methyl-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-3-8-18-12(17)14-9-13(11(15)16)6-4-10(2)5-7-13/h3,10H,1,4-9H2,2H3,(H,14,17)(H,15,16)
• InChI Key： XVNCLSNTGZQELN-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC=C)CCC(C)CC1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-methyl-1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic acid

4-Methyl-1-({(Prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Methyl-1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexane-1-carboxylic acid, also known by its CAS number 1550424708, is a complex organic compound with significant potential in various fields. This compound belongs to the class of cyclohexane carboxylic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a cyclohexane ring substituted with a methyl group at the 4-position and a carboxylic acid group at the 1-position. Additionally, it features a side chain containing a propenoyl group and an amino group, which adds complexity and functionality to the molecule.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored the use of biocatalysts to enhance the selectivity and yield of the synthesis process. These developments are crucial for scaling up production to meet the growing demand in various industries.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Its unique structure allows for the creation of bioisosteres and prodrugs, which can improve drug delivery and efficacy. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer properties. In particular, its ability to modulate key signaling pathways involved in chronic diseases makes it a valuable candidate for therapeutic interventions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its cyclohexane ring provides structural rigidity, while the functional groups enable versatile chemical modifications. Researchers have investigated its use in polymer synthesis, where it serves as a monomer for producing high-performance materials with tailored properties. Furthermore, its compatibility with various cross-linking agents makes it suitable for applications in adhesives and coatings.

The recent surge in interest in this compound is driven by its versatility and tunable properties. Scientists have employed computational chemistry techniques to predict its interactions with biological targets and optimize its pharmacokinetic profiles. These computational studies have been complemented by experimental validations, providing a robust foundation for further research.

In conclusion, 4-methyl-1-{(propenoylaminomethyl)}cyclohexanecarboxylic acid represents a multifaceted compound with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to science and industry alike.